Cas no 151601-87-5 (b-D-Glucopyranoside,5,6,6a,7-tetrahydro-1-methoxy-4H-dibenzo[de,g]quinolin-2-yl, (R)- (9CI))
![b-D-Glucopyranoside,5,6,6a,7-tetrahydro-1-methoxy-4H-dibenzo[de,g]quinolin-2-yl, (R)- (9CI) structure](https://www.kuujia.com/scimg/cas/151601-87-5x300.png)
151601-87-5 structure
Product Name:b-D-Glucopyranoside,5,6,6a,7-tetrahydro-1-methoxy-4H-dibenzo[de,g]quinolin-2-yl, (R)- (9CI)
CAS No:151601-87-5
Molecular Formula:C23H27NO7
Molecular Weight:429.46298
CID:144665
PubChem ID:158546
b-D-Glucopyranoside,5,6,6a,7-tetrahydro-1-methoxy-4H-dibenzo[de,g]quinolin-2-yl, (R)- (9CI) Properties
Names and Identifiers
-
- b-D-Glucopyranoside,5,6,6a,7-tetrahydro-1-methoxy-4H-dibenzo[de,g]quinolin-2-yl, (R)- (9CI)
- (2S,3R,4S,5S,6R)-2-[[(6aR)-1-methoxy-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinoline-2-yl]oxy]-6-(hydroxymethyl)oxane-3,4,5-triol
- (-)-Asimilobine-2-O-beta-D-glucoside
- (6aR)-1-methoxy-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinolin-2-yl beta-D-glucopyranoside
- Asimilobine-2-O-glucoside
- beta-D-Glucopyranoside, 5,6,6a,7-tetrahydro-1-methoxy-4H-dibenzo(de,g)quinolin-2-yl, (R)-
- (2R,3S,4S,5R,6S)-2-(Hydroxymethyl)-6-(((R)-1-methoxy-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinolin-2-yl)oxy)tetrahydro-2H-pyran-3,4,5-triol
- CHEMBL514235
- (2R,3S,4S,5R,6S)-2-(hydroxymethyl)-6-{[(9R)-16-methoxy-10-azatetracyclo[7.7.1.0,.0,heptadeca-1(17),2,4,6,13,15-hexaen-15-yl]oxy}oxane-3,4,5-triol
- (2S,3R,4S,5S,6R)-2-[[(6aR)-1-methoxy-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinolin-2-yl]oxy]-6-(hydroxymethyl)oxane-3,4,5-triol
- DTXSID00164818
- 151601-87-5
-
- InChIKey: PPZMUQMLULQLGP-FHBOTZLTSA-N
- Inchi: InChI=1S/C23H27NO7/c1-29-22-15(30-23-21(28)20(27)19(26)16(10-25)31-23)9-12-6-7-24-14-8-11-4-2-3-5-13(11)18(22)17(12)14/h2-5,9,14,16,19-21,23-28H,6-8,10H2,1H3/t14-,16-,19-,20+,21-,23-/m1/s1
- SMILES: OC[C@H]1O[C@@H](OC2C=C3CCN[C@@H]4CC5=CC=CC=C5C(=C34)C=2OC)[C@H](O)[C@@H](O)[C@@H]1O
Computed Properties
- Exact Mass: 429.17875220g/mol
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 8
- Rotatable Bond Count: 4
- Monoisotopic Mass: 429.17875220g/mol
- Heavy Atom Count: 31
- Complexity: 623
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 0.8
- Topological Polar Surface Area: 121Ų
b-D-Glucopyranoside,5,6,6a,7-tetrahydro-1-methoxy-4H-dibenzo[de,g]quinolin-2-yl, (R)- (9CI) Related Literature
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Qingjie Guo,Mei Li,Ying Wang Catal. Sci. Technol., 2020,10, 5267-5280
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Matthias Vonderach,Marc-Oliver Winghart,Luke MacAleese,Fabien Chirot,Rodolphe Antoine,Philippe Dugourd,Patrick Weis Phys. Chem. Chem. Phys., 2014,16, 3007-3013
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Lorenzo Caprini,Umberto Marini Bettolo Marconi,René Wittmann,Hartmut Löwen Soft Matter, 2022,18, 1412-1422
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Han-Don Um,Kangmin Lee,Inchan Hwang,Jeonghwan Park,Deokjae Choi,Namwoo Kim,Hyungwoo Kim,Kwanyong Seo J. Mater. Chem. A, 2020,8, 5395-5420
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Xifang Chen,Zhilian Yue,Jeremy N. Dinoro,Patricia Hayes,Stephen Beirne,Gordon G. Wallace Biomater. Sci., 2019,7, 3497-3509
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Emma Tait,Stephen P. Stanforth,Stephen Reed,John D. Perry,John R. Dean RSC Adv., 2015,5, 15494-15499
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Xilong Xu,Yandong Ma,Ting Zhang,Chengan Lei,Baibiao Huang,Ying Dai Nanoscale Horiz., 2020,5, 1386-1393
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Hailiang Hu,Weisong Zhang,Jingjing Gong,Huan Dong,Fangfang Zhao,Hui Huang,Yang Liu,Guangju Zhang,Zhenhui Kang CrystEngComm, 2014,16, 5642-5649
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